AG-024104

• CAS No.: 750575-23-6
• Product Name: AG-024104
• Molecular Formula: C24H28F2N6O4S2
• Molecular Weight: 566.64
• IUPAC Name: (4-amino-2-((1-((6-(2-(dimethylamino)ethoxy)pyridin-3-yl)sulfonyl)piperidin-4-yl)amino)thiazol-5-yl)(2,6-difluorophenyl)methanone
• Standard InChI: InChI=1S/C24H28F2N6O4S2/c1-31(2)12-13-36-19-7-6-16(14-28-19)38(34,35)32-10-8-15(9-11-32)29-24-30-23(27)22(37-24)21(33)20-17(25)4-3-5-18(20)26/h3-7,14-15H,8-13,27H2,1-2H3,(H,29,30)
• Standard InChIKey: OBHOHFUFLKWHSB-UHFFFAOYSA-N
• SMILES: O=C(C1=C(N)N=C(NC2CCN(S(=O)(C3=CC=C(OCCN(C)C)N=C3)=O)CC2)S1)C4=C(F)C=CC=C4F
• Appearance: Solid powder
• Description: AG-024104 is a broad spectrum cyclin-​dependent kinase inhibitors with potential anticancer activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly.
• Solubility: Soluble in DMSO, not in water
• Storage: 0 – 4 oC for short term (weeks to 1 month) or -20 oC for long terms (months to years).
• Synonyms: AG024104; AG 024104; AG-024104
• Reference: 1. Jessen, Bart A.; Lee, Leo; Koudriakova, Tatiana; Haines, Morgan; Lundgren, Karen; Price, Sharon; Nonomiya, Jim; Lewis, Cristina; Stevens, Gregory J. Peripheral white blood cell toxicity induced by broad spectrum cyclin-dependent kinase inhibitors. Journal of Applied Toxicology (2007), 27(2), 133-142; 2. Chu, Shao Song; Alegria, Larry Andrew; Bleckman, Ted Michael; Chong, Wesley K. M.; Duvadie, Rohit K.; Li, Lin; Reich, Siegfried H.; Romines, William H.; Wallace, Michael B.; Yang, Yi. Preparation of thiazolylamino benzamide derivatives as modulators of cell proliferation and inhibitors of protein kinases. PCT Int. Appl. (2003), WO 2003004467 A2 20030116.
• Last Modified: Aug 20 2021